N1-(3-chloro-2-methylphenyl)-N2-((1-(2-methoxyethyl)piperidin-4-yl)methyl)oxalamide
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Description
N1-(3-chloro-2-methylphenyl)-N2-((1-(2-methoxyethyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C18H26ClN3O3 and its molecular weight is 367.87. The purity is usually 95%.
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Scientific Research Applications
Neuroscience and Pharmacology
Orexin Receptor Antagonism and Eating Disorders
Research involving orexin (OX) receptors, particularly OX1R, has shown that antagonists targeting these receptors can modulate feeding, arousal, stress, and drug abuse behaviors. In one study, compounds like SB-649868 demonstrated the ability to selectively reduce binge eating in rats without affecting standard food intake, highlighting a potential avenue for pharmacological treatment of eating disorders with a compulsive component (Piccoli et al., 2012).
Cannabinoid Receptor Studies
The synthesis and characterization of compounds targeting CB1 cannabinoid receptors for potential PET imaging applications have been explored. For example, the development of radiolabeled compounds like [18F] NIDA-42033 aims to facilitate the study of CB1 receptors in the brain, offering insights into their role in various neurological and psychiatric disorders (Katoch-Rouse & Horti, 2003).
Synthetic Chemistry and Environmental Applications
Synthetic Methodologies
Novel synthetic approaches to oxalamides, which might share structural similarities with the compound , have been developed. These methodologies offer pathways to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, demonstrating the versatility of such compounds in synthetic organic chemistry (Mamedov et al., 2016).
Environmental Degradation of Contaminants
In the context of environmental science, studies have investigated the complete oxidation of organic contaminants in water using photo-assisted Fenton reactions. Such research underscores the potential of advanced oxidation processes in the degradation of complex organic molecules, which could be relevant to the environmental fate or breakdown of the specified compound (Pignatello & Sun, 1995).
properties
IUPAC Name |
N'-(3-chloro-2-methylphenyl)-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26ClN3O3/c1-13-15(19)4-3-5-16(13)21-18(24)17(23)20-12-14-6-8-22(9-7-14)10-11-25-2/h3-5,14H,6-12H2,1-2H3,(H,20,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHRNAZRPGKJVGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)C(=O)NCC2CCN(CC2)CCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(3-chloro-2-methylphenyl)-N2-((1-(2-methoxyethyl)piperidin-4-yl)methyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.